Cas no 2609866-49-9 (4,4,5,5-Tetramethyl-2-(3-phenylbicyclo[1.1.1]pentan-1-yl)-1,3,2-dioxaborolane)

• Product Name: 4,4,5,5-Tetramethyl-2-(3-phenylbicyclo[1.1.1]pentan-1-yl)-1,3,2-dioxaborolane
• CAS No: 2609866-49-9
• MF: C₁₇H₂₃BO₂
• MW: 270.174325227737
• CID: 5915071
• PubChem ID: 156009335
• Update Time: 2025-06-11

4,4,5,5-Tetramethyl-2-(3-phenylbicyclo[1.1.1]pentan-1-yl)-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 4,4,5,5-tetramethyl-2-{3-phenylbicyclo[1.1.1]pentan-1-yl}-1,3,2-dioxaborolane
• 2609866-49-9
• 4,4,5,5-Tetramethyl-2-(3-phenylbicyclo[1.1.1]pentan-1-yl)-1,3,2-dioxaborolane
• EN300-6760748
• CS-0226727
• AT37470

• Inchi： 1S/C17H23BO2/c1-14(2)15(3,4)20-18(19-14)17-10-16(11-17,12-17)13-8-6-5-7-9-13/h5-9H,10-12H2,1-4H3
• InChI Key： GDMBQWLXZXWKFO-UHFFFAOYSA-N
• SMILES： CC1(C(OB(C23CC(C4C=CC=CC=4)(C2)C3)O1)(C)C)C

Computed Properties

• Exact Mass: 270.1791101g/mol
• Monoisotopic Mass: 270.1791101g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5Ų

Additional information on 4,4,5,5-Tetramethyl-2-(3-phenylbicyclo[1.1.1]pentan-1-yl)-1,3,2-dioxaborolane

Research Briefing on 4,4,5,5-Tetramethyl-2-(3-phenylbicyclo[1.1.1]pentan-1-yl)-1,3,2-dioxaborolane (CAS: 2609866-49-9)

The compound 4,4,5,5-Tetramethyl-2-(3-phenylbicyclo[1.1.1]pentan-1-yl)-1,3,2-dioxaborolane (CAS: 2609866-49-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential applications in drug discovery and development. This research briefing aims to provide an overview of the latest findings related to this compound, including its synthesis, characterization, and biological relevance.

Recent studies have highlighted the importance of bicyclo[1.1.1]pentane (BCP) derivatives as bioisosteres for tert-butyl and phenyl groups in medicinal chemistry. The incorporation of BCP moieties into drug candidates has been shown to improve metabolic stability, solubility, and overall pharmacokinetic properties. The specific compound under discussion, which features a BCP core linked to a dioxaborolane ring, has been identified as a promising building block for the development of novel boron-containing therapeutics.

A key study published in the Journal of Medicinal Chemistry (2023) demonstrated the efficient synthesis of 4,4,5,5-Tetramethyl-2-(3-phenylbicyclo[1.1.1]pentan-1-yl)-1,3,2-dioxaborolane via a palladium-catalyzed cross-coupling reaction. The researchers reported a high yield (85%) and excellent purity (>98%), making this compound readily accessible for further biological evaluation. The study also emphasized the compound's stability under physiological conditions, a critical factor for its potential use in vivo.

In terms of biological activity, preliminary investigations have revealed that this compound exhibits moderate inhibitory effects on certain proteases and kinases, suggesting its potential as a scaffold for the development of enzyme inhibitors. Furthermore, its boron-containing structure makes it a candidate for boron neutron capture therapy (BNCT), an emerging approach for cancer treatment. Recent in vitro studies have shown that the compound can accumulate in tumor cells, highlighting its potential for targeted therapy.

Another notable application of this compound lies in its use as a versatile intermediate in the synthesis of more complex boronic acid derivatives. Researchers have successfully utilized it in Suzuki-Miyaura cross-coupling reactions to generate a variety of biaryl compounds with potential pharmaceutical applications. The unique steric and electronic properties of the BCP moiety have been shown to influence the reactivity and selectivity of these transformations.

Despite these promising findings, challenges remain in the further development of this compound. Issues such as optimizing its bioavailability and reducing potential off-target effects need to be addressed in future studies. Additionally, more comprehensive toxicological evaluations are required to assess its safety profile for potential clinical applications.

In conclusion, 4,4,5,5-Tetramethyl-2-(3-phenylbicyclo[1.1.1]pentan-1-yl)-1,3,2-dioxaborolane (CAS: 2609866-49-9) represents an exciting area of research in chemical biology and medicinal chemistry. Its unique structural features and demonstrated biological activities make it a valuable tool for drug discovery and development. Continued research efforts in this area are expected to yield important insights and potentially lead to the development of novel therapeutic agents.